Cas no 219930-00-4 (Benzoic acid, 4-[(4-chlorophenyl)sulfonyl]-3-nitro-)

Benzoic acid, 4-[(4-chlorophenyl)sulfonyl]-3-nitro- structure
219930-00-4 structure
Product Name:Benzoic acid, 4-[(4-chlorophenyl)sulfonyl]-3-nitro-
CAS No:219930-00-4
MF:C13H8ClNO6S
MW:341.723721504211
CID:1405604
Update Time:2024-08-15

Benzoic acid, 4-[(4-chlorophenyl)sulfonyl]-3-nitro- Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 4-[(4-chlorophenyl)sulfonyl]-3-nitro-
    • Inchi: 1S/C13H8ClNO6S/c14-9-2-4-10(5-3-9)22(20,21)12-6-1-8(13(16)17)7-11(12)15(18)19/h1-7H,(H,16,17)
    • InChI Key: DSDQINSEXWXTEC-UHFFFAOYSA-N
    • SMILES: C(O)(=O)C1=CC=C(S(C2=CC=C(Cl)C=C2)(=O)=O)C([N+]([O-])=O)=C1

Computed Properties

  • Exact Mass: 340.97614

Experimental Properties

  • Density: 1.595±0.06 g/cm3(Predicted)
  • Boiling Point: 569.9±50.0 °C(Predicted)
  • PSA: 114.58
  • pka: 2.78±0.10(Predicted)
Recommended suppliers
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.